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Compound of Interest

Compound Name: Deltasonamide 1 TFA

Cat. No.: B15576594 Get Quote

Application Notes and Protocols for Deltasonamide
1 TFA
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions and

working concentrations of Deltasonamide 1 TFA (trifluoroacetate). Adherence to these

guidelines is crucial for ensuring the compound's stability, solubility, and activity in downstream

experimental applications.

Product Information
Deltasonamide 1 is a potent inhibitor of the PDE6δ-KRas interaction, with a reported

dissociation constant (KD) of 203 pM. It is a valuable tool for investigating KRas signaling

pathways, which are frequently dysregulated in various cancers. The trifluoroacetate (TFA) salt

form often enhances the solubility and stability of the peptide.

Table 1: Chemical and Physical Properties of Deltasonamide 1 TFA
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Property Value

CAS Number 2235358-73-1

Molecular Formula C₃₂H₄₀F₃N₇O₅S₂ (as free base)

Purity Typically ≥98%

Appearance White to off-white solid

Storage (Solid)
Store at -20°C or -80°C, protected from light and

moisture.

Solubility and Stock Solution Preparation
The solubility of Deltasonamide 1 TFA can vary depending on the solvent. It is recommended

to first prepare a high-concentration stock solution in an appropriate organic solvent, which can

then be diluted to the desired working concentration in aqueous buffers or cell culture media.

Table 2: Solubility of Deltasonamide 1

Solvent Solubility Notes

DMSO ≥ 125 mg/mL

Ultrasonic agitation may be

required. Use freshly opened,

anhydrous DMSO as it is

hygroscopic.

Water Soluble
The TFA salt form generally

improves water solubility.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of Deltasonamide 1 TFA in

dimethyl sulfoxide (DMSO).

Materials:

Deltasonamide 1 TFA (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator (optional)

Calibrated micropipettes

Procedure:

Equilibrate the Compound: Before opening, allow the vial of Deltasonamide 1 TFA to warm

to room temperature for 15-20 minutes. This prevents condensation of moisture, which can

affect the stability and weighing of the compound.

Weigh the Compound: In a suitable weighing vessel, carefully weigh the desired amount of

Deltasonamide 1 TFA.

Solvent Addition: Transfer the weighed compound to a sterile polypropylene tube. Add the

appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM. For

example, to prepare 1 mL of a 10 mM solution, add 1 mL of DMSO to the appropriate mass

of Deltasonamide 1 TFA.

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

Visually inspect

To cite this document: BenchChem. [Preparing stock solutions and working concentrations of
Deltasonamide 1 TFA.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576594#preparing-stock-solutions-and-working-
concentrations-of-deltasonamide-1-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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